Technetium-99
Overview
Description
Technetium Tc-99m is a metastable nuclear isomer of technetium-99, an isotope of technetium. It is widely used in medical diagnostic procedures, making it the most commonly used medical radioisotope in the world . Technetium Tc-99m emits gamma rays that can be detected by medical equipment such as gamma cameras, allowing for non-invasive imaging of various organs and tissues .
Scientific Research Applications
Technetium Tc-99m has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry . In medicine, it is used as a radioactive tracer for imaging various organs and tissues, including the heart, lungs, liver, and bones . It is also used in the diagnosis of cancer, infections, and other diseases . In chemistry, technetium Tc-99m is used to study the behavior of chemical reactions and the properties of various compounds . In industry, it is used in non-destructive testing and quality control of materials .
Mechanism of Action
The mechanism of action of technetium Tc-99m involves its decay by isomeric transition, emitting gamma rays that can be detected by medical imaging equipment . The gamma rays provide detailed images of the organs and tissues where the technetium Tc-99m is localized . The molecular targets and pathways involved depend on the specific radiopharmaceutical used, which determines the localization and uptake of technetium Tc-99m in the body .
Safety and Hazards
Technetium-99m will present a risk if it gains entry to the body. It can be inhaled, ingested, and absorbed, and the risk varies according to the chemical form . The primary hazard when working with technetium is inhalation of dust; such radioactive contamination in the lungs can pose a significant cancer risk .
Future Directions
The future disruptions of molybdenum-99 supply, due to the final shutdown of some old producing reactors, has led some current global supplies to plan the expansion of their production capacity . As technology and medical knowledge advance, the use of Tc-99m sulfur colloid will likely evolve, continuing to aid clinicians in the crucial task of diagnosing and managing patient health .
Preparation Methods
Technetium Tc-99m is produced from molybdenum-99, which is obtained through the fission of uranium-235 in nuclear reactors . The molybdenum-99 decays to technetium Tc-99m, which is then extracted using a technetium generator . The generator consists of a glass column filled with alumina, where molybdenum-99 is absorbed and decays to technetium Tc-99m . The technetium Tc-99m is then eluted from the column using a saline solution .
Chemical Reactions Analysis
Technetium Tc-99m undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include reducing agents such as stannous chloride and ligands that form complexes with technetium . The major products formed from these reactions are technetium Tc-99m complexes, which are used in radiopharmaceuticals for medical imaging .
Comparison with Similar Compounds
Technetium Tc-99m is unique among radioisotopes due to its ideal nuclear properties for medical imaging, including its short half-life and the energy of the gamma rays it emits . Similar compounds include other radioisotopes used in medical imaging, such as iodine-123, thallium-201, and fluorine-18 . technetium Tc-99m is preferred for many applications due to its favorable properties and widespread availability .
properties
IUPAC Name |
technetium-99 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Tc/i1+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLVYJBZJHMRIY-OUBTZVSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Tc] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[99Tc] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Tc |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00874006 |
Source
|
| Record name | Technetium-99m | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00874006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.906250 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14133-76-7, 154361-49-6 |
Source
|
| Record name | 99mTc | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14133-76-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Technetium Tc-99m | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014133767 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Technetium-99m arcitumomab | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0154361496 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Technetium Tc-99m | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14227 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Technetium-99m | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00874006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TECHNETIUM TC-99M | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6EW75241VU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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